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Compound of Interest

Compound Name: Fenfuram

Cat. No.: B166968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Fenfuram, an obsolete systemic fungicide. Given its environmental persistence and moderate

toxicity to aquatic life, adherence to strict disposal protocols is crucial to ensure laboratory

safety and minimize environmental impact. This guide offers step-by-step procedures based on

established best practices for hazardous chemical waste management.

Fenfuram Chemical and Safety Data
While specific comprehensive datasets for Fenfuram are limited due to its obsolete status, the

following information summarizes its known properties and hazards.
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Property Value Source

Chemical Formula C₁₂H₁₁NO₂ PubChem

Molar Mass 201.22 g/mol PubChem

Appearance
Typically supplied as a liquid

concentrate or powder
AERU[1]

Solubility

Moderately soluble in water;

soluble in a range of organic

solvents

AERU[1]

Environmental Fate
Can be persistent in soil

systems
AERU[1]

Ecotoxicity Moderately toxic to fish AERU[1]

Human Toxicity
Low oral toxicity; limited data

on chronic effects
AERU[1]

Mechanism of Action

Succinate Dehydrogenase

Inhibitor, inhibits mitochondrial

function

AERU[1]

Regulatory Status
Not approved for use in the

European Union
PubChem[2]

Experimental Protocol: Triple Rinsing of Fenfuram
Containers
Proper decontamination of empty Fenfuram containers is critical to render them non-

hazardous. The following triple-rinsing protocol should be followed diligently.

Objective: To decontaminate empty containers that have held Fenfuram, ensuring that residual

chemical is minimized before the container is disposed of.

Materials:

Empty Fenfuram container
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Appropriate solvent (water or as specified by local regulations for pesticide residues)

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat

Labeled hazardous waste container for the rinsate

Funnel

Procedure:

Initial Draining: Once the container is empty, allow it to drain completely into the appropriate

chemical waste container for at least 30 seconds.

First Rinse: Fill the empty container to approximately 25% of its volume with a suitable

solvent.

Agitation: Securely cap the container and shake vigorously for at least 30 seconds to ensure

the solvent contacts all interior surfaces.

Rinsate Collection: Pour the rinsate from the container into a designated and clearly labeled

hazardous waste container. Allow the container to drain for at least 30 seconds.

Second and Third Rinses: Repeat steps 2 through 4 two more times for a total of three

rinses.

Container Preparation for Disposal: After the final rinse, allow the container to air dry

completely. Once dry, deface or remove the original label and puncture the container to

prevent reuse.

Final Disposal: Dispose of the decontaminated container in accordance with institutional and

local regulations for non-hazardous laboratory waste.

Fenfuram Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Fenfuram and its containers.
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Caption: A flowchart outlining the proper disposal procedure for Fenfuram waste.

Step-by-Step Disposal Plan for Fenfuram
This section provides a detailed, operational plan for the disposal of Fenfuram from a

laboratory setting.

1. Personal Protective Equipment (PPE):

Before handling Fenfuram, ensure you are wearing appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

2. Waste Identification and Segregation:
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Clearly identify the waste as "Fenfuram."

Do not mix Fenfuram waste with other chemical waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EH&S) department. Incompatible wastes

can react dangerously.

3. Containerization of Unused or Residual Fenfuram:

Use a leak-proof, compatible container for collecting Fenfuram waste. The original container

is often the best choice if it is in good condition.

The container must have a secure lid and be kept closed except when adding waste.

Label the waste container clearly with the words "Hazardous Waste," the full chemical name

"Fenfuram," and the approximate concentration and quantity. Include the date of waste

generation and the principal investigator's name and contact information.

4. Storage of Fenfuram Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory, at or near the point of generation.

Ensure the storage area is secure and away from drains, heat sources, and incompatible

chemicals.

5. Disposal of Empty Fenfuram Containers:

Decontaminate empty containers by following the "Experimental Protocol: Triple Rinsing of

Fenfuram Containers" provided above.

Collect all rinsate and manage it as hazardous Fenfuram waste by adding it to your

designated Fenfuram waste container.

After triple rinsing and air drying, deface the original label and puncture the container to

prevent reuse.

Dispose of the clean, punctured container according to your institution's guidelines for non-

hazardous solid waste.
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6. Arranging for Final Disposal:

Contact your institution's EH&S department or a licensed hazardous waste disposal

contractor to schedule a pickup for the containerized Fenfuram waste.

Do not dispose of Fenfuram down the drain or in the regular trash.[3] Fenfuram's

persistence in soil and moderate toxicity to fish necessitate professional disposal to prevent

environmental contamination.[1]

7. Record Keeping:

Maintain accurate records of the amount of Fenfuram disposed of and the date of disposal,

in accordance with your institution's policies and local regulations.

By adhering to these procedures, you contribute to a safe laboratory environment and the

responsible management of chemical waste, building trust in our commitment to safety and

environmental stewardship beyond the products we provide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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